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Compound of Interest

Compound Name: (5-Methyl-2-nitrophenyl)methanol

Cat. No.: B1581344 Get Quote

This technical guide provides an in-depth analysis of the expected spectroscopic data for the

compound (5-Methyl-2-nitrophenyl)methanol. The information herein is curated for

researchers, scientists, and professionals in drug development who require a detailed

understanding of the structural elucidation of this and related molecules through nuclear

magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) techniques. While

experimental data for this specific molecule is not readily available in public databases, this

guide synthesizes established principles of spectroscopy and data from analogous structures

to provide a robust predictive analysis.

Molecular Structure and Spectroscopic Overview
(5-Methyl-2-nitrophenyl)methanol possesses a well-defined structure that gives rise to a

predictable spectroscopic fingerprint. The molecule consists of a benzene ring substituted with

a methyl group, a nitro group, and a hydroxymethyl group. This combination of functional

groups dictates the chemical and physical properties of the compound and provides distinct

signals in various spectroscopic analyses.

Molecular Formula: C₈H₉NO₃[1][2]

Molecular Weight: 167.16 g/mol [1][2]

Melting Point: 66-67 °C[1][2]
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Appearance: Yellow-orange powder[1]

The following sections will delve into the predicted ¹H NMR, ¹³C NMR, IR, and MS data,

explaining the theoretical basis for the expected spectral features.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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